3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile
Overview
Description
3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile, also known as BFAN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BFAN is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 330.2 g/mol.
Mechanism of Action
The mechanism of action of 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile is not fully understood. However, studies have shown that 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile may exert its anti-tumor activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation. 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile can induce apoptosis in cancer cells. 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has also been found to inhibit the production of nitric oxide, a molecule involved in inflammation. In addition, 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has been shown to exhibit antioxidant activity, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has several advantages as a research tool. It is relatively easy to synthesize and is readily available. 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile is also stable under normal laboratory conditions. However, 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has some limitations. It is toxic and must be handled with care. In addition, 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile is not water-soluble, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile. One area of interest is the development of new synthetic methods for 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile and its derivatives. Another area of interest is the investigation of the mechanism of action of 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile and its potential applications in the treatment of various diseases. In addition, the development of new materials based on 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile is an area of active research. Overall, 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has significant potential for future research and development in various fields.
Scientific Research Applications
3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has been found to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. 3-(5-bromo-2-furyl)-2-(4-fluorophenyl)acrylonitrile has also been used as a starting material for the synthesis of various biologically active compounds.
properties
IUPAC Name |
(E)-3-(5-bromofuran-2-yl)-2-(4-fluorophenyl)prop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrFNO/c14-13-6-5-12(17-13)7-10(8-16)9-1-3-11(15)4-2-9/h1-7H/b10-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXJJANUKOYFMDO-YFHOEESVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=CC2=CC=C(O2)Br)C#N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=C\C2=CC=C(O2)Br)/C#N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(5-bromofuran-2-yl)-2-(4-fluorophenyl)prop-2-enenitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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